Cas no 2273703-31-2 (tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2273703-31-2
• MF: C₁₅H₂₂FNO₃
• MW: 283.338488101959
• CID: 6219599
• PubChem ID: 165705638
• Update Time: 2025-10-28

tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate
• EN300-2461173
• 2273703-31-2

• Inchi： 1S/C15H22FNO3/c1-9-6-7-11(8-12(9)16)13(18)10(2)17-14(19)20-15(3,4)5/h6-8,10,13,18H,1-5H3,(H,17,19)
• InChI Key： RDQROZKRIZREAO-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C(C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 283.15837173g/mol
• Monoisotopic Mass: 283.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate

Research Brief on tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate (CAS: 2273703-31-2)

The compound tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate (CAS: 2273703-31-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate, which make it a promising candidate for further investigation. The presence of the fluoro and methyl substituents on the phenyl ring, combined with the carbamate and hydroxy functional groups, suggests potential interactions with biological targets such as enzymes and receptors. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics for neurological and inflammatory diseases.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been reported in recent literature. The synthesis typically involves multi-step reactions, starting from readily available precursors, and employs modern techniques such as catalytic asymmetric synthesis to achieve high enantiomeric purity. This is particularly important given the increasing emphasis on chirality in drug development, where the biological activity of enantiomers can differ significantly.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The fluoro and methyl substituents on the phenyl ring are known to enhance blood-brain barrier permeability, a critical factor for CNS-targeted drugs. Researchers are currently investigating its interactions with neurotransmitter receptors and its ability to modulate neuronal activity, which could pave the way for new treatments for conditions such as depression and neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate as a therapeutic agent. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, tert-butyl N-[1-(3-fluoro-4-methylphenyl)-1-hydroxypropan-2-yl]carbamate (CAS: 2273703-31-2) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in various disease areas. The compound's unique structural features and preliminary biological activities make it a compelling subject for future studies in the field of chemical biology and drug discovery.